Cas no 1185292-62-9 (4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester)

4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester structure
1185292-62-9 structure
Product Name:4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester
CAS No:1185292-62-9
MF:C14H9F6NO2
MW:337.217184782028
CID:854937
PubChem ID:56972925
Update Time:2025-04-19

4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 2,6-bis(trifluoromethyl)-, ethyl ester
    • Ethyl 2,6-bis(trifluoroMethyl)quinoline-4-carboxylate
    • 1185292-62-9
    • CS-0338964
    • F81414
    • DB-208888
    • DTXSID20719869
    • SB72179
    • ETHYL2,6-BIS(TRIFLUOROMETHYL)QUINOLINE-4-CARBOXYLATE
    • Inchi: 1S/C14H9F6NO2/c1-2-23-12(22)9-6-11(14(18,19)20)21-10-4-3-7(5-8(9)10)13(15,16)17/h3-6H,2H2,1H3
    • InChI Key: VJSXOEINEVAOIQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C(C=1)=C(C(=O)OCC)C=C(C(F)(F)F)N=2)(F)F

Computed Properties

  • Exact Mass: 337.05374750g/mol
  • Monoisotopic Mass: 337.05374750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 39.2Ų

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